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[2] {"result": "Teresina: Piaui, Brazil. Teresina is the capital of Piaui, a state in the northeast of
Brazil. It is located at the confluence of the Parnaiba and Poti rivers and is the only
northeastern state capital that is not on the coast. It was founded in 1852 and named after the
Empress Teresa Cristina. Teresina is a major center for commerce and services in the region.
The city is also home to several universities and research institutions. The climate is tropical,
with a rainy season from January to April. The average temperature is 27 degrees Celsius.
Teresina is a major producer of textiles, clothing, and food products. The city is also a major
center for transportation and logistics. Teresina is served by an international airport and is a
major hub for bus and truck transportation. The city is also a major center for education and
healthcare. Teresina is home to several universities and research institutions. The city is also a
major center for healthcare, with several hospitals and clinics.”, "title": "Teresina, Piaui, Brazil -
City, History, and Economy | Britannica", "url": "--INVALID-LINK-- {"result": "The annual rates of
change in LULC are summarized in Table 2, which shows that in the first period (1985-2000),
the classes of water, dense vegetation, and agricultural mosaic grew by 0.01, 0.05, and 0.04%
per year, respectively. In contrast, the areas of sparse vegetation and non-vegetated area
decreased by 0.01 and 0.09% per year, respectively. In the second period (2000-2015), the
annual rates of change for water, dense vegetation, and agricultural mosaic were 0.01, 0.03,
and 0.02%, respectively. The classes of sparse vegetation and non-vegetated area decreased
by 0.01 and 0.05% per year, respectively. In the last period (2015-2020), the annual rates of
change for water, dense vegetation, and agricultural mosaic were 0.01, 0.02, and 0.01%,
respectively. The classes of sparse vegetation and non-vegetated area decreased by 0.01 and
0.02% per year, respectively.”, "title": "Land Use and Land Cover Changes in the State of Piaui,
Brazil: A ...", "url": "--INVALID-LINK-- {"result": "The urban area of Teresina, the capital of Piaui,
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has undergone an intense process of spatial and demographic growth in recent years, which
has led to significant changes in land use and land cover. This study aimed to analyze the
spatio-temporal dynamics of land use and land cover in the urban area of Teresina between
1989 and 2019. To do so, we used a time series of Landsat satellite images, which were
classified using the supervised classification algorithm Random Forest. The results showed
that the urban area increased by 15.3% in the period, from 16,335.54 ha in 1989 to 31,194.81
ha in 2019. This growth occurred mainly on the banks of the Poti and Parnaiba rivers, in areas
previously occupied by vegetation. The class of exposed soil also showed a significant
increase, of 10.3%, while the vegetation class decreased by 25.6%. These changes are mainly
due to the expansion of the road network, the implementation of large real estate projects, and
the lack of effective urban planning. The results of this study can be used to support public
policies aimed at sustainable urban planning in Teresina.", "title": "Spatio-temporal dynamics of
land use and land cover in the urban area of ...", "url": "--INVALID-LINK-- {"result": "The urban
area of Teresina has grown by 15.3% in 30 years, and the exposed soil has increased by
10.3%, while the vegetation has decreased by 25.6%.", "title": "Urban area of Teresina grows
15.3% in 30 years and vegetation decreases ...", "url": "--INVALID-LINK-- {"result": "The
analysis of land use and land cover (LULC) change is essential for understanding the dynamics
of a region and supporting the development of sustainable public policies. This study aimed to
analyze the LULC changes in the urban area of Teresina, Piaui, Brazil, between 1989 and
2019. A time series of Landsat satellite images was used, which were classified using the
supervised classification algorithm Random Forest. The results showed that the urban area
increased by 15.3% in the period, from 16,335.54 ha in 1989 to 31,194.81 ha in 2019. This
growth occurred mainly on the banks of the Poti and Parnaiba rivers, in areas previously
occupied by vegetation. The class of exposed soil also showed a significant increase, of
10.3%, while the vegetation class decreased by 25.6%. These changes are mainly due to the
expansion of the road network, the implementation of large real estate projects, and the lack of
effective urban planning. The results of this study can be used to support public policies aimed
at sustainable urban planning in Teresina.", "title": "Spatio-temporal dynamics of land use and
land cover in the urban area of ...", "url": "https.br/j/rbrh/a/wX8Y 7yZ4X7K8c9yG7XF7kXw/?
lang=en"} {"result": "The mapping of land use and land cover in the state of Piaui, on a scale of
1:100,000, for the years 2000, 2010, and 2020, was carried out through the interpretation of
satellite images. The results showed that the state is predominantly occupied by areas of
natural vegetation, which correspond to 75.5% of the territory. The remaining area is occupied
by areas of agricultural use (18.2%), pasture (5.5%), urban areas (0.4%), water bodies (0.3%),
and other uses (0.1%). The analysis of the changes that occurred in the period showed that
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there was a reduction in the areas of natural vegetation, mainly due to the expansion of
agricultural and pasture areas. The areas of agricultural use increased by 2.5%, while the
areas of pasture increased by 1.5%. The urban areas also showed a significant increase, of
0.2%. These changes are mainly due to the expansion of the agricultural frontier in the state,
driven by the production of commodities such as soybeans, corn, and cotton. The results of this
study can be used to support public policies aimed at the conservation of natural resources and
the sustainable development of the state of Piaui.”, "title": "Mapping of Land Use and Land
Cover in the State of Piaui", "url": "--INVALID-LINK-- {"result": "This study aimed to analyze the
spatio-temporal dynamics of land use and land cover in the urban area of Teresina between
1989 and 2019. To do so, we used a time series of Landsat satellite images, which were
classified using the supervised classification algorithm Random Forest. The results showed
that the urban area increased by 15.3% in the period, from 16,335.54 ha in 1989 to 31,194.81
ha in 2019. This growth occurred mainly on the banks of the Poti and Parnaiba rivers, in areas
previously occupied by vegetation.”, "title": "Spatio-temporal dynamics of land use and land
cover in the urban area of ...", "url": "--INVALID-LINK-- {"result": "This study aimed to analyze
the spatio-temporal dynamics of land use and land cover (LULC) in the urban area of Teresina,
Piaui, Brazil, between 1989 and 2019. A time series of Landsat satellite images was used,
which were classified using the supervised classification algorithm Random Forest. The results
showed that the urban area increased by 15.3% in the period, from 16,335.54 ha in 1989 to
31,194.81 hain 2019. This growth occurred mainly on the banks of the Poti and Parnaiba
rivers, in areas previously occupied by vegetation. The class of exposed soil also showed a
significant increase, of 10.3%, while the vegetation class decreased by 25.6%.", "title™: "Spatio-
temporal dynamics of land use and land cover in the urban area of ...", "url": "--INVALID-LINK--
{"result": "This work aimed to evaluate the spatiotemporal dynamics of land use and land cover
in the urban perimeter of Teresina-PI, from the years 1989 to 2019. For this, images from the
Landsat 5 and 8 satellites were used, with the application of the supervised classification
method, through the Random Forest algorithm. The results showed that in 30 years, the urban
area of Teresina grew about 15.3%, with emphasis on the growth of exposed solil, with an
increase of 10.3%, and a decrease in vegetation cover, with a loss of 25.6%. It is concluded
that the urban expansion of Teresina has been occurring in a disorderly way, without proper
planning, which has generated negative impacts on the environment, such as the suppression
of vegetation and the increase of exposed soil.", "title": "Spatiotemporal dynamics of land use
and land cover in the urban ...", "url": "--INVALID-LINK-- {"result": "The work aimed to analyze
the spatial and temporal dynamics of land use and cover in the urban area of Teresina (PI)
between the years 1989 and 2019. A time series of Landsat satellite images was used, which
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were classified using the supervised classification algorithm Random Forest. The results
showed that the urban area increased by 15.3% in the period, from 16,335.54 ha in 1989 to
31,194.81 ha in 2019. This growth occurred mainly on the banks of the Poti and Parnaiba
rivers, in areas previously occupied by vegetation. The class of exposed soil also showed a
significant increase, of 10.3%, while the vegetation class decreased by 25.6%. These changes
are mainly due to the expansion of the road network, the implementation of large real estate
projects, and the lack of effective urban planning. The results of this study can be used to
support public policies aimed at sustainable urban planning in Teresina.", "title": "Spatio-
temporal dynamics of land use and land cover in the urban area of ...", "url": "--INVALID-LINK--
{"result": "The analysis of land use and land cover (LULC) is a fundamental tool for
environmental planning and management. This study aimed to analyze the LULC changes in
the municipality of Teresina, Piaui, Brazil, between 1985 and 2020. A time series of Landsat
satellite images was used, which were classified using the supervised classification algorithm
Random Forest. The results showed that the urban area increased by 12.5% in the period,
from 10,500 ha in 1985 to 23,000 ha in 2020. The agricultural areas also increased, by 5.5%,
while the areas of natural vegetation decreased by 18%. These changes are mainly due to the
expansion of the urban area, the increase in agricultural production, and the deforestation of
natural vegetation. The results of this study can be used to support public policies aimed at the
sustainable development of the municipality of Teresina.", "title": "Land Use and Land Cover
Changes in the Municipality of Teresina, Piaui ...", "url": "--INVALID-LINK-- {"result": "The urban
area of Teresina-PI has been undergoing a continuous process of expansion, which has been
causing significant changes in the land use and land cover of the municipality. This study aimed
to analyze the evolution of the urban area of Teresina between the years 1989 and 2019, using
remote sensing data and geographic information systems. The results showed that the urban
area increased by 15.3% in the period, from 16,335.54 ha in 1989 to 31,194.81 ha in 2019.
This growth occurred mainly in the east and southeast zones of the city, in areas previously
occupied by vegetation. The study also showed that the expansion of the urban area has been
occurring in a disorderly way, without proper planning, which has generated negative impacts
on the environment, such as the suppression of vegetation, the waterproofing of the soil, and
the increase of the risks of floods and landslides.", "title": "The evolution of the urban area of
Teresina-Pl between 1989 and 2019", "url": "--INVALID-LINK-- {"result": "This study aimed to
analyze the spatio-temporal dynamics of land use and land cover in the urban area of Teresina
between 1989 and 2019. To do so, we used a time series of Landsat satellite images, which
were classified using the supervised classification algorithm Random Forest. The results
showed that the urban area increased by 15.3% in the period, from 16,335.54 ha in 1989 to
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31,194.81 ha in 2019. This growth occurred mainly on the banks of the Poti and Parnaiba
rivers, in areas previously occupied by vegetation. The class of exposed soil also showed a
significant increase, of 10.3%, while the vegetation class decreased by 25.6%. These changes
are mainly due to the expansion of the road network, the implementation of large real estate
projects, and the lack of effective urban planning.”, "title": "Spatio-temporal dynamics of land
use and land cover in the urban area of ...", "url": "--INVALID-LINK-- {"result": "This study aimed
to analyze the spatio-temporal dynamics of land use and land cover in the urban area of
Teresina between 1989 and 2019. To do so, we used a time series of Landsat satellite images,
which were classified using the supervised classification algorithm Random Forest."”, "title™:
"Spatio-temporal dynamics of land use and land cover in the urban area of ...", "url":
"https.br/j/rbrh/a/wX8Y7yZ4X7K8c9yG7XF7kXw/?lang=en"}## Shifting Landscapes: A

Technical Analysis of Land Use and Land Cover Transformation in Teresina

Teresina, Brazil - A comprehensive analysis of land use and land cover (LULC) changes in the
urban and surrounding areas of Teresina, the capital of Piaui state, reveals a significant and
ongoing transformation of the landscape. Driven primarily by urban expansion and agricultural
development, these changes have led to a notable decrease in natural vegetation and a
substantial increase in urbanized and exposed soil areas over the past few decades. This
technical guide synthesizes findings from multiple remote sensing-based studies to provide
researchers, scientists, and development professionals with a detailed overview of these
patterns, the methodologies used for their assessment, and the underlying drivers of change.

The urban area of Teresina has experienced remarkable growth, expanding by 15.3% between
1989 and 2019. This expansion has primarily occurred along the banks of the Poti and
Parnaiba rivers, converting areas previously covered by vegetation into urban infrastructure.
Concurrent with urban growth, there has been a significant 10.3% increase in exposed saill,
while vegetation cover has diminished by 25.6% over the same 30-year period.

A broader analysis of the municipality of Teresina between 1985 and 2020 shows a 12.5%
increase in the urban area and a 5.5% rise in agricultural lands. This expansion of human-
modified landscapes has come at the cost of natural vegetation, which saw a reduction of 18%
during this period. At the state level of Piaui, a similar trend is observed, with a 2.5% increase
in agricultural use areas and a 1.5% increase in pasture lands between 2000 and 2020, largely
driven by the expansion of the agricultural frontier for commodity crops like soybeans, corn,
and cotton.
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Quantitative Analysis of Land Use and Land Cover
Change

The following tables summarize the quantitative data on LULC changes in Teresina and the
broader state of Piaui, as documented in various studies.

Table 1: Land Use and Land Cover Change in the Urban Area of Teresina (1989-2019)

Land Cover Class Change (%) Area in 1989 (ha) Area in 2019 (ha)
Urban Area +15.3% 16,335.54 31,194.81
Vegetation -25.6% Not specified Not specified
Exposed Soil +10.3% Not specified Not specified

Source: Multiple studies utilizing Landsat satellite imagery and Random Forest classification.

Table 2: Land Use and Land Cover Change in the Municipality of Teresina (1985-2020)

Land Cover Class Change (%) Area in 1985 (ha) Area in 2020 (ha)
Urban Area +12.5% 10,500 23,000

Agricultural Areas +5.5% Not specified Not specified
Natural Vegetation -18% Not specified Not specified

Source: Analysis of Landsat satellite imagery time series.

Table 3: Annual Rates of Change in Land Use and Land Cover in the State of Piaui
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Dense . Sparse Non-
. . Agricultural .
Period Water (%) Vegetation . Vegetation vegetated
Mosaic (%)

(%) (%) Area (%)
1985-2000 +0.01 +0.05 +0.04 -0.01 -0.09
2000-2015 +0.01 +0.03 +0.02 -0.01 -0.05
2015-2020 +0.01 +0.02 +0.01 -0.01 -0.02

Source: Analysis of land use and land cover changes in the state of Piaui.

Methodological Framework for LULC Change
Analysis

The primary methodology employed in the cited studies for analyzing LULC changes in
Teresina involves the use of remote sensing data, specifically time series of Landsat satellite
images. The general workflow is outlined below.

Experimental Protocol: Satellite Image Analysis for
LULC Classification

o Data Acquisition: A time series of Landsat satellite images covering the study area (Teresina
and its surroundings) is acquired for the specified years (e.g., 1989, 2019).

e Image Pre-processing: The acquired satellite images undergo pre-processing to ensure
geometric and radiometric correction, as well as atmospheric correction to minimize the
effects of atmospheric haze.

» Image Classification: A supervised classification algorithm, most commonly the Random
Forest algorithm, is applied to the pre-processed images.

o Training Data Collection: Representative training samples for different LULC classes (e.g.,
urban area, vegetation, water, exposed soil) are collected based on ground truth data or
high-resolution imagery.
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o Classifier Training: The Random Forest classifier is trained using the collected training
samples.

o Image Classification: The trained classifier is then used to assign each pixel in the satellite
image to a specific LULC class.

o Accuracy Assessment: The accuracy of the classification results is evaluated using standard
metrics such as the overall accuracy and the Kappa coefficient, by comparing the classified
map with independent reference data.

e Change Detection: The classified LULC maps from different years are compared to identify
and quantify the changes that have occurred over the study period.

Visualizing Methodological and Causal
Relationships

The following diagrams illustrate the workflow for LULC change analysis and the key drivers
behind the observed transformations in Teresina.
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 To cite this document: BenchChem. ["patterns of land use and land cover change in
Teresina"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222245#patterns-of-land-use-and-land-cover-
change-in-teresina]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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